2-Methoxy-4'-nitrobiphenyl

• CAS No.: 6460-91-9
• Molecular Formula: C13H11NO3
• Molecular Weight: 229.23 g/mol
• IUPAC Name: 1-methoxy-2-(4-nitrophenyl)benzene
• InChI: InChI=1S/C13H11NO3/c1-17-13-5-3-2-4-12(13)10-6-8-11(9-7-10)14(15)16/h2-9H,1H3
• InChI Key: ABSAJMFYUWSMPL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=CC=C(C=C2)[N+](=O)[O-]

Description

2-Methoxy-4'-nitrobiphenyl is a useful research compound. Its molecular formula is C13H11NO3 and its molecular weight is 229.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 20.8 g of 4-bromonitrobenzene and 17.2 g of 2-methoxyphenyl boronic acid in 340 mL of ethylene glycol dimethyl ether and 170 mL of 2 M sodium carbonate solution was purged with argon gas and then 3.6 g of Pd(PPh3)2Cl2 was added under argon atmosphere. The reaction mixture was heated in a sealed flask at 120° C. overnight. The reaction mixture was cooled down to room temperature. The mixture was filtered through diatomaceous earth and the filtrate was diluted with water and the product was extracted three times with EtOAc. The organic layers were combined, dried over magnesium sulfate (MgSO4), and the solvent was evaporated in vacuo. The residue was purified by flash chromatography to yield 17.1 g of 2-methoxy-4′-nitrobiphenyl as a solid.